Cas no 118337-50-1 (Acetic acid, chlorodifluoro-, 2-butenyl ester)
118337-50-1 structure
Product Name:Acetic acid, chlorodifluoro-, 2-butenyl ester
CAS No:118337-50-1
MF:C6H7ClF2O2
MW:184.568388223648
CID:3665556
PubChem ID:85576313
Update Time:2025-04-22
Acetic acid, chlorodifluoro-, 2-butenyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, chlorodifluoro-, 2-butenyl ester
- DTXSID501269389
- 118337-50-1
- 2-Buten-1-yl 2-chloro-2,2-difluoroacetate
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- Inchi: 1S/C6H7ClF2O2/c1-2-3-4-11-5(10)6(7,8)9/h2-3H,4H2,1H3
- InChI Key: VKAXUHSQLJBBGE-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OCC=CC)(F)F
Computed Properties
- Exact Mass: 184.0102635Da
- Monoisotopic Mass: 184.0102635Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Acetic acid, chlorodifluoro-, 2-butenyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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